Valnemulin Trifluoroacetic Acid Salt-d6
Valnemulin Trifluoroacetic Acid Salt-d6
Brand Name:
Vulcanchem
CAS No.:
1217627-44-5
VCID:
VC0024114
InChI:
InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19-,20-,22+,24+,25-,26-,29+,30-,31-/m0/s1/i6D3,7D3
SMILES:
CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C
Molecular Formula:
C31H52N2O5S
Molecular Weight:
570.863
Valnemulin Trifluoroacetic Acid Salt-d6
CAS No.: 1217627-44-5
Cat. No.: VC0024114
Molecular Formula: C31H52N2O5S
Molecular Weight: 570.863
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217627-44-5 |
|---|---|
| Molecular Formula | C31H52N2O5S |
| Molecular Weight | 570.863 |
| Standard InChI | InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19-,20-,22+,24+,25-,26-,29+,30-,31-/m0/s1/i6D3,7D3 |
| Standard InChI Key | LLYYNOVSVPBRGV-UPYBRTQDSA-N |
| SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C |
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